molecular formula C6H4ClNO3 B1603073 5-Chloro-6-oxo-1,6-dihydropyridine-2-carboxylic acid CAS No. 103997-21-3

5-Chloro-6-oxo-1,6-dihydropyridine-2-carboxylic acid

Cat. No. B1603073
CAS RN: 103997-21-3
M. Wt: 173.55 g/mol
InChI Key: GJCDETCQSYSYFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“5-Chloro-6-oxo-1,6-dihydropyridine-2-carboxylic acid” is a chemical compound with the CAS Number: 103997-21-3 . It has a molecular weight of 173.56 and its IUPAC name is 5-chloro-6-oxo-1,6-dihydro-2-pyridinecarboxylic acid . The compound is solid in physical form .


Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H4ClNO3/c7-3-1-2-4 (6 (10)11)8-5 (3)9/h1-2H, (H,8,9) (H,10,11) . The InChI key is GJCDETCQSYSYFT-UHFFFAOYSA-N .


Physical And Chemical Properties Analysis

The compound has a molecular formula of C6H4ClNO3 . It should be stored in an inert atmosphere at 2-8°C . The compound is very soluble .

Scientific Research Applications

Synthesis and Chemical Analysis

5-Chloro-6-oxo-1,6-dihydropyridine-2-carboxylic acid has been involved in various synthesis processes. For instance, a study by Wiedemann and Grohmann (2009) discussed synthesizing derivatives of this compound, indicating its role in complex chemical synthesis processes. They highlighted the use of spectroscopic methods and X-ray diffraction for characterizing these compounds, emphasizing its importance in chemical analysis (Wiedemann & Grohmann, 2009).

Intermediate in Biologically Active Compounds

The compound has been identified as an intermediate in the synthesis of biologically active compounds. Yuanbiao et al. (2016) presented a synthesis method for an important intermediate, highlighting the compound's significance in developing various biologically active substances (Yuanbiao et al., 2016).

Diversity-Oriented Synthesis

Baškovč et al. (2012) explored the diversity-oriented synthesis of derivatives of this compound, showing its versatility in creating a variety of chemical structures. This indicates its role in facilitating a broad range of chemical reactions and products (Baškovč et al., 2012).

Role in Material Science

In material science, the compound has been used in the development of metal-organic frameworks, as shown in a study by Liu, Zhang, and Zhu (2015). Their research demonstrates its application in designing novel materials with specific magnetic properties (Liu, Zhang, & Zhu, 2015).

Safety and Hazards

The compound has a GHS07 pictogram . The signal word is "Warning" . The hazard statements are H315, H319, H335 , which correspond to “Causes skin irritation”, “Causes serious eye irritation”, and “May cause respiratory irritation” respectively. The precautionary statements are P261, P305, P338, P351 , which correspond to “Avoid breathing dust/fume/gas/mist/vapours/spray”, “IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing”, and “Rinse skin with water [or shower]” respectively.

properties

IUPAC Name

5-chloro-6-oxo-1H-pyridine-2-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H4ClNO3/c7-3-1-2-4(6(10)11)8-5(3)9/h1-2H,(H,8,9)(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GJCDETCQSYSYFT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=O)NC(=C1)C(=O)O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H4ClNO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50632835
Record name 5-Chloro-6-oxo-1,6-dihydropyridine-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50632835
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

173.55 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

103997-21-3
Record name 5-Chloro-6-oxo-1,6-dihydropyridine-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50632835
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-Chloro-6-oxo-1,6-dihydropyridine-2-carboxylic acid
Reactant of Route 2
Reactant of Route 2
5-Chloro-6-oxo-1,6-dihydropyridine-2-carboxylic acid
Reactant of Route 3
5-Chloro-6-oxo-1,6-dihydropyridine-2-carboxylic acid
Reactant of Route 4
Reactant of Route 4
5-Chloro-6-oxo-1,6-dihydropyridine-2-carboxylic acid
Reactant of Route 5
Reactant of Route 5
5-Chloro-6-oxo-1,6-dihydropyridine-2-carboxylic acid
Reactant of Route 6
Reactant of Route 6
5-Chloro-6-oxo-1,6-dihydropyridine-2-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.